Cas no 2171194-65-1 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid
• CAS No: 2171194-65-1
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 5888411
• PubChem ID: 165551611
• Update Time: 2025-06-14

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]acetic acid
• 2171194-65-1
• EN300-1485650

• Inchi： 1S/C21H22N2O5/c1-13(20(26)23(2)11-19(24)25)22-21(27)28-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,11-12H2,1-2H3,(H,22,27)(H,24,25)/t13-/m1/s1
• InChI Key： AGZCEWMYFIJNCV-CYBMUJFWSA-N
• SMILES： O(C(N[C@H](C)C(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid

Recent Advances in the Study of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid (CAS: 2171194-65-1)

The compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid (CAS: 2171194-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the N-methylpropanamidoacetic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for large-scale pharmaceutical production. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its consistency. Additionally, researchers have explored its potential as a building block for the synthesis of peptide-based drugs, particularly those targeting neurodegenerative diseases and cancer.

One of the most notable findings in recent literature is the application of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid in the development of peptide inhibitors for proteases involved in pathological processes. For instance, its incorporation into peptide sequences has shown promise in inhibiting key enzymes associated with Alzheimer's disease and certain types of cancer. These findings underscore the compound's versatility and potential as a therapeutic agent.

Furthermore, the stability and reactivity of this compound under various physiological conditions have been investigated to assess its suitability for in vivo applications. Studies have demonstrated that the Fmoc group provides excellent protection for the amino functionality during peptide synthesis, while the N-methylpropanamidoacetic acid moiety contributes to the overall stability of the resulting peptides. These properties make it an attractive candidate for the development of next-generation peptide therapeutics.

In conclusion, the ongoing research on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid (CAS: 2171194-65-1) highlights its significant potential in the fields of peptide synthesis and drug development. The compound's unique structural features and demonstrated applications in inhibiting disease-related enzymes position it as a valuable tool for advancing therapeutic innovations. Future studies are expected to further explore its mechanistic insights and expand its applications in clinical settings.